Cas no 261925-88-6 (tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate
• CAS No: 261925-88-6
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• MDL: MFCD06657286
• CID: 247420
• PubChem ID: 29949342
• Update Time: 2025-10-29

tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate
• 1-(3-hydroxymethyl-phenyl)piperazine-4-carboxylic acid tert-butyl ester
• 1-Piperazinecarboxylicacid, 4-[3-(hydroxymethyl)phenyl]-, 1,1-dimethylethyl ester
• 4-(3-hydroxymethyl-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-[3-(hydroxymethyl)phenyl]piperazine-1-carboxylate
• 1-piperaz<wbr>
• LogP
• tert-Buty<wbr>
• AMY4910
• 4-(3-hydroxymethylphenyl)piperazine-1-carboxylic acid tert-butyl ester
• F12043
• DTXSID40652406
• MFCD06657286
• BS-22154
• TERT-BUTYL4-[3-(HYDROXYMETHYL)PHENYL]PIPERAZINE-1-CARBOXYLATE
• ZOPFDUVEOSOYDH-UHFFFAOYSA-N
• AKOS022174551
• tert-butyl4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate
• SCHEMBL671029
• 261925-88-6
• tert-butyl 4-(3-hydroxymethylphenyl)piperazine-1-carboxylate
• 1-piperazinecarboxylic acid, 4-[3-(hydroxymethyl)phenyl]-, 1,1-dimethylethyl ester

• MDL： MFCD06657286
• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(20)18-9-7-17(8-10-18)14-6-4-5-13(11-14)12-19/h4-6,11,19H,7-10,12H2,1-3H3
• InChI Key： ZOPFDUVEOSOYDH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC=C(CO)C=2)CC1)=O

Computed Properties

• Exact Mass: 292.17882
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 452.8°C at 760 mmHg
• Flash Point: 227.6°C
• Refractive Index: 1.553
• PSA: 53.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate

Comprehensive Guide to tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate (CAS No. 261925-88-6)

tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate (CAS No. 261925-88-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the piperazine derivative family, known for its versatile applications in drug discovery and medicinal chemistry. With the increasing demand for novel bioactive molecules, tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate has gained attention for its potential role in developing CNS-targeting therapeutics and enzyme inhibitors.

The molecular structure of tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate features a piperazine core linked to a hydroxymethylphenyl group and protected by a tert-butoxycarbonyl (Boc) moiety. This unique arrangement provides excellent stability while allowing selective deprotection for further functionalization—a critical feature for researchers designing small-molecule probes or pharmacological tools. Recent studies highlight its relevance in neuropharmacology and GPCR modulation, aligning with current trends in precision medicine development.

From a synthetic chemistry perspective, CAS 261925-88-6 demonstrates remarkable utility as a building block for complex molecular architectures. The hydroxymethyl group offers a convenient handle for diverse chemical transformations, including etherification, esterification, and cross-coupling reactions. Pharmaceutical chemists particularly value this compound's compatibility with parallel synthesis techniques—an essential consideration in modern high-throughput screening platforms and combinatorial chemistry approaches.

The growing interest in tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate reflects broader industry trends toward fragment-based drug design (FBDD). As researchers seek privileged structures for targeting protein-protein interactions, this compound's balanced lipophilicity (LogP ~2.1) and molecular weight (~292.36 g/mol) make it attractive for developing blood-brain barrier permeable compounds. Several recent patent applications have incorporated similar Boc-protected piperazines in claims related to neurodegenerative disease treatments and psychiatric disorder medications.

Quality control of tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate typically involves advanced analytical techniques. High-performance liquid chromatography (HPLC) and mass spectrometry ensure purity levels exceeding 98%, while nuclear magnetic resonance (NMR) spectroscopy confirms structural integrity. These rigorous standards address the pharmaceutical industry's increasing emphasis on quality by design (QbD) principles—particularly important for compounds used in preclinical research and lead optimization stages.

Market dynamics for CAS 261925-88-6 reflect the expansion of contract research organizations (CROs) and custom synthesis services. With the global pharmaceutical intermediates market projected to grow at 6.2% CAGR (2023-2030), demand for specialized compounds like tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate continues to rise. Suppliers now offer tailored scale-up synthesis services from milligram to kilogram quantities, accommodating needs from early-stage hit identification through clinical candidate development.

Environmental and handling considerations for tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate follow standard laboratory safety protocols. While not classified as hazardous under GHS criteria, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. Storage at 2-8°C under inert atmosphere ensures long-term stability—a critical factor for research institutions maintaining compound libraries for drug discovery programs.

Future research directions involving 261925-88-6 may explore its incorporation into PROTACs (proteolysis targeting chimeras) or molecular glues—cutting-edge modalities in targeted protein degradation. The compound's structural features position it well for developing bifunctional molecules that can simultaneously bind target proteins and E3 ubiquitin ligases. Such applications align with the pharmaceutical industry's shift toward next-generation therapeutics addressing previously "undruggable" targets.

For researchers sourcing tert-Butyl 4-(3-(hydroxymethyl)phenyl)piperazine-1-carboxylate, verification of certificates of analysis (CoA) and structural characterization data remains essential. Reputable suppliers provide comprehensive documentation including HPLC chromatograms, 1H/13C NMR spectra, and mass spec reports—critical for ensuring reproducibility in medicinal chemistry campaigns. The compound's availability through major chemical catalogues facilitates access for academic and industrial research teams worldwide.